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Compound of Interest

Compound Name: 2-Methylbutyl acetate-d3

Cat. No.: B12367055 Get Quote

In-Depth Technical Guide to 2-Methylbutyl
acetate-d3
This technical guide provides comprehensive information on the molecular properties and

synthesis of 2-Methylbutyl acetate-d3 for researchers, scientists, and professionals in drug

development. This deuterated ester is a valuable tool in various analytical and research

applications.

Core Molecular Data
Stable isotope-labeled compounds like 2-Methylbutyl acetate-d3 are critical as internal

standards for mass spectrometry-based quantitative analysis or as tracers in metabolic studies.

The introduction of deuterium atoms results in a higher molecular weight compared to the non-

deuterated form, allowing for clear differentiation in analytical assays.

For comparative purposes, the molecular properties of both 2-Methylbutyl acetate-d3 and its

non-deuterated counterpart are summarized in the table below.
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Property 2-Methylbutyl acetate-d3 2-Methylbutyl acetate

Chemical Formula C₇H₁₁D₃O₂[1] C₇H₁₄O₂[2]

Molecular Weight 133.20 g/mol [3][4] 130.18 g/mol [5]

Monoisotopic Mass 133.118209923 Da[4] 130.099379692 Da[6]

Synthesis Methodology: Fischer Esterification
The synthesis of 2-Methylbutyl acetate is typically achieved through a Fischer esterification

reaction. This process involves the acid-catalyzed reaction between an alcohol and a

carboxylic acid.[3] For the preparation of 2-Methylbutyl acetate-d3, a deuterated starting

material would be utilized. The general protocol is outlined below.

Experimental Protocol
Objective: To synthesize 2-Methylbutyl acetate-d3 via Fischer esterification.

Materials:

2-Methylbutanol or a deuterated isotopologue

Acetic acid-d3 (or Acetic acid with deuterated 2-Methylbutanol)

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Saturated brine solution

Standard laboratory glassware for reflux and distillation

Procedure:

Reaction Setup: In a round-bottom flask, combine 2-methylbutanol and the deuterated acetic

acid.
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Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Heat the reaction mixture to reflux for a specified period to drive the esterification to

completion.

Work-up: After cooling, the mixture is washed sequentially with water, saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and saturated brine solution.

Drying: The organic layer is dried over anhydrous sodium sulfate.

Purification: The final product is purified by distillation to yield 2-Methylbutyl acetate-d3.

Logical Workflow of Synthesis
The following diagram illustrates the key steps in the synthesis of 2-Methylbutyl acetate-d3.
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Caption: Fischer Esterification workflow for 2-Methylbutyl acetate-d3 synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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